Cas no 1695865-57-6 (3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1695865-57-6
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 6366189
• PubChem ID: 4712577
• Update Time: 2025-06-13

3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1695865-57-6
• 3-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• AB08577
• EN300-12411612
• FT-0679845
• SCHEMBL1405761
• AB08580

• Inchi： 1S/C26H25NO6/c1-31-23-12-11-16(14-24(23)32-2)13-22(25(28)29)27-26(30)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,14,21-22H,13,15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： XJRGWWYKCGWQHH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(=C(C=1)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.16818752g/mol
• Monoisotopic Mass: 447.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(3,4-Dimethoxyphenyl)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1695865-57-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-DOPA, is a derivative of 3,4-dihydroxyphenylalanine (DOPA) and is characterized by its unique structural features and potential biological activities.

The chemical structure of 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of DOPA. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the assembly of peptides, ensuring that only the desired reactions occur at specific sites. This makes Fmoc-DOPA a valuable intermediate in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various biomedical applications. For instance, DOPA and its derivatives have been extensively studied for their roles in neurotransmission, neuroprotection, and as precursors for the synthesis of dopaminergic drugs. The methoxy groups on the phenyl ring enhance the lipophilicity and stability of the compound, making it more suitable for pharmaceutical formulations.

In the context of drug development, Fmoc-DOPA has shown promise in the treatment of neurodegenerative diseases such as Parkinson's disease. Parkinson's disease is characterized by the progressive loss of dopaminergic neurons in the substantia nigra, leading to motor dysfunction. DOPA is a key precursor for dopamine synthesis and has been used as a therapeutic agent for decades. However, its use is limited by side effects such as dyskinesia and motor fluctuations. The introduction of the Fmoc protecting group in Fmoc-DOPA allows for controlled release and improved bioavailability, potentially reducing these side effects.

Beyond its therapeutic applications, 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored in materials science and nanotechnology. The unique optical properties of fluorene derivatives make them attractive candidates for use in fluorescent probes and imaging agents. Research has shown that Fmoc-DOPA-based materials can be used to develop highly sensitive and selective sensors for detecting various biomolecules and environmental pollutants.

The synthesis of Fmoc-DOPA involves several steps, including the protection of the amino group with Fmoc chloride and subsequent deprotection when needed. The choice of solvents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 3-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1695865-57-6) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and improvements will emerge, further solidifying its importance in various scientific fields.